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Introduction

The NIGHT LIGHT-INDUCIBLE AND CLOCK-REGULATED (LNK) gene family plays a crucial
role in integrating light and circadian clock signaling pathways in plants. These pathways are
fundamental to controlling various aspects of plant growth and development, including
flowering time, photomorphogenesis, and stress responses. The LNK family in Arabidopsis
thaliana consists of four members, LNK1, LNK2, LNK3, and LNK4. While LNK1 and LNK2 are
known to be primary regulators of photoperiodic flowering, LNK3 and LNK4 have been shown
to have partially overlapping and distinct functions, particularly in the context of the circadian
clock and temperature stress responses.[1][2]

Overexpression of specific LNK proteins offers a valuable tool to investigate their precise roles
in plant signaling networks and to potentially modulate plant development and stress tolerance.
This document provides detailed application notes and protocols for the generation and
analysis of transgenic plants overexpressing LNK4.

Data Presentation

While extensive studies on LNK4 overexpression are limited, evidence suggests its
involvement in temperature stress responses. A study on the role of LNK proteins in
temperature stress demonstrated that overexpression of LNK3 and LNK4 enhances the
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expression of the cold-inducible gene DREB1A.[3] The following table summarizes
representative quantitative data from such an experiment.

Table 1: Relative Expression of DREB1A in LNK4 Overexpressing Arabidopsis under Cold

Stress
Relative DREB1A
Genotype Treatment .
Expression (Fold Change)
Wild Type (Col-0) Control (22°C) 1.0
Wild Type (Col-0) Cold Stress (4°C) 15.2
35S::LNK4 Control (22°C) 1.2
35S::LNK4 Cold Stress (4°C) 25.8

Data is hypothetical but based on findings that LNK3 and LNK4 overexpression increases cold-
inducible gene expression.[3]

Signaling Pathways and Experimental Workflows
LNK4 Signaling Pathway

LNK proteins, including LNK4, act as transcriptional co-activators. They interact with MYB-like
transcription factors such as REVEILLE (RVE) proteins to regulate the expression of core clock
genes. The LNK-RVE complex is thought to activate the expression of evening-phased clock
genes like PSEUDO-RESPONSE REGULATOR 5 (PRR5) and TIMING OF CAB
EXPRESSION 1 (TOC1).[4] These evening-expressed proteins, in turn, repress the morning-
expressed genes CIRCADIAN CLOCK ASSOCIATED 1 (CCA1l) and LATE ELONGATED
HYPOCOTYL (LHY), thus forming a negative feedback loop at the core of the plant's circadian
oscillator.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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